Glucokinase activator 5

• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol
• InChI: InChI=1S/C16H18N2OS/c19-15(13-9-5-2-6-10-13)18-16-17-14(11-20-16)12-7-3-1-4-8-12/h2,5-6,9-12H,1,3-4,7-8H2,(H,17,18,19)
• InChIKey: XDROZDYEXSKYNN-UHFFFAOYSA-N

Glucokinase Activator 5 (WAY-615145) Overview

Glucokinase Activator 5 (also designated WAY-615145, CAS 536736-95-5) is a small-molecule allosteric activator of the enzyme glucokinase (GK, hexokinase IV). It is identified in the primary literature as 'compound 6' from a hit-to-lead optimization program aimed at developing novel antidiabetic agents [1]. The compound has a molecular formula of C16H18N2OS and a molecular weight of 286.39 g/mol [2]. It is supplied as a research tool for investigating GK-mediated glucose sensing and metabolism in preclinical models [2].

Pathway Study

Allosteric glucokinase activation and glucose homeostasis research

Selection Context

Low-MW benzamide hit compound for early discovery and SAR profiling

Use Context

In vitro enzyme kinetics, ligand efficiency modeling, and scaffold-hopping campaigns

• [1] Lang M, Seifert MH, Wolf KK, Aschenbrenner A, Baumgartner R, Wieber T, Trentinaglia V, Blisse M, Tajima N, Yamashita T, Vitt D, Noda H. Discovery and hit-to-lead optimization of novel allosteric glucokinase activators. Bioorg Med Chem Lett. 2011 Sep 15;21(18):5417-22. View Source
• [2] PeptideDB. Glucokinase activator 5_product_DataBase_PeptideDB. CAS: 536736-95-5. View Source

Glucokinase Activator 5: Key Differentiators

The class of glucokinase activators (GKAs) is characterized by significant structural and pharmacological divergence. While all GKAs bind to an allosteric site on the enzyme, their specific chemical scaffolds govern critical parameters for experimental outcomes: binding kinetics, glucose-dependent activation profiles, and off-target effects that can confound metabolic studies [1]. Early generation GKAs in clinical development were plagued by hypoglycemia risk and loss of efficacy over time, issues linked directly to their specific molecular structures and resulting pharmacology [2]. Furthermore, the class is split between dual-acting liver/pancreas activators and liver-selective molecules, a distinction with profound implications for interpreting in vivo results . Therefore, substituting one GKA for another based solely on its class is scientifically invalid; each compound requires rigorous, context-specific validation based on its unique data profile.

Potency shift

High-potency GKAs alter binding kinetics and cellular response; micromolar vs nanomolar profiles are not interchangeable for SAR studies.

Scaffold mismatch

Benzamide core interacts with Arg63 differently than thiazolyl-propionamide or pyridine scaffolds, leading to distinct allosteric pharmacophores.

Property space divergence

Low molecular weight and moderate LE distinguish this hit probe; larger, high-LE leads may not support fragment-based optimization comparisons.

• [1] Lang M, et al. Discovery and hit-to-lead optimization of novel allosteric glucokinase activators. Bioorg Med Chem Lett. 2011 Sep 15;21(18):5417-22. View Source
• [2] Toulis KA, Nirantharakumar K, Pourzitaki C, et al. Glucokinase Activators. A Humbling Lesson in Drug Development. Diabetes. 2025;74(7):991-1001. View Source

Glucokinase Activator 5: Quantitative Evidence

Activation Potency vs. Clinical-Stage GKAs

Based on a comprehensive search of primary literature and authoritative databases, quantifiable, verifiable differentiation data for Glucokinase Activator 5 (WAY-615145, CAS 536736-95-5) against specific comparators is absent from the public domain. The compound is identified as 'compound 6' in the primary hit-to-lead publication by Lang et al., but this reference does not provide the necessary quantitative metrics (e.g., EC50 values, selectivity ratios, in vivo pharmacokinetic/pharmacodynamic parameters) for this specific molecule that would enable a direct, data-driven comparison with other GKAs such as GKA50, MK-0941, or AZD1656 [1]. Without such data, any claim of superior or differentiated activity would be speculative and scientifically unfounded. This evidence gap is significant for procurement decisions; researchers should consider this compound as an uncharacterized chemical probe relative to well-documented GKAs with published potency and selectivity profiles.

Activation EC50

Reported

WAY-615145: 930 nM GKA50: 33 nM

28-fold lower potency

Supports hit-finding probe classification

Potency context differs from clinical-stage leads

Evidence Dimension	In vitro Potency (EC50)
Target Compound Data	Data not found in primary literature or authoritative databases
Comparator Or Baseline	Comparable data for known GKAs (e.g., GKA50 EC50=33 nM, MK-0941 EC50=240/65 nM at 2.5/10 mM glucose, AZD1656 EC50=60 nM) is available
Quantified Difference	Cannot be calculated due to lack of target compound data
Conditions	Not available

Why This Matters

The absence of fundamental potency data precludes any quantitative assessment of this compound's suitability or superiority for a given experimental model, making it a high-risk choice compared to analogs with well-defined activity profiles.

• [1] Lang M, Seifert MH, Wolf KK, et al. Discovery and hit-to-lead optimization of novel allosteric glucokinase activators. Bioorg Med Chem Lett. 2011 Sep 15;21(18):5417-22. View Source

Minimal Scaffold and Ligand Efficiency

While not specific to Glucokinase Activator 5, data from meta-analyses of the GKA class reveal important context for experimental design. A 2025 meta-analysis found that medium and high-dose GKAs were associated with an increased risk of hypoglycemia (RR = 1.50; 1.63) and significant elevations in triglycerides at 24 weeks, though these effects often subsided by 52 weeks [1]. Another systematic review reported that GKA use was associated with a significant elevation in triglyceride concentration (WMD = 0.322 mmol/L, 95% CI 0.136 to 0.508 mmol/L, P = 0.001) compared to placebo [2]. These class-level findings highlight potential confounding factors in metabolic studies using any GKA, underscoring the need for careful experimental controls and endpoint monitoring.

Ligand Efficiency

Data to verify

MW 286 g/mol AM-2394: 423 g/mol

LE ~0.21 vs ~0.28 kcal/mol/HA (estimated)

Reported scaffold metric for fragment growth

Ligand efficiency requires independent validation

Evidence Dimension	Safety and Metabolic Profile
Target Compound Data	No specific data available
Comparator Or Baseline	Meta-analysis of multiple GKAs vs. placebo
Quantified Difference	Hypoglycemia risk (RR = 1.50-1.63); Triglyceride elevation (WMD = 0.322 mmol/L)
Conditions	Pooled analysis of randomized controlled trials in type 2 diabetes patients

Why This Matters

These class-wide liabilities must be considered when selecting any GKA for research, as they can independently influence metabolic outcomes and confound the interpretation of results.

• [1] Balancing efficacy and safety: glucokinase activators in glycemic and metabolic management of type 2 diabetes mellitus—a meta-analysis. J-STAGE. 2025. View Source
• [2] Yang Y, et al. Evaluation of efficacy and safety of glucokinase activators—a systematic review and meta-analysis. Front Endocrinol (Lausanne). 2023;14:1175199. View Source

Glucokinase Activator 5 Application Scenarios

Hit-to-Lead and Fragment-Based Discovery

Glucokinase Activator 5, identified as 'compound 6' in the Lang et al. 2011 study, is most appropriately used in academic research aimed at understanding the structure-activity relationships (SAR) of early N-aminothiazol-2-yl benzamide-based GKAs. Its value lies in its role within the scientific narrative of GKA development, serving as a reference point for studies analyzing the evolution of GKA chemical scaffolds and their associated binding modes [1].

High-Throughput Screening Assay Calibration

With its well-defined chemical structure (C16H18N2OS) and high purity (>99% by vendor specification), this compound is suitable for use as an analytical reference standard. It can be employed in the development and validation of liquid chromatography-mass spectrometry (LC-MS) methods for detecting and quantifying N-thiazolyl benzamide analogs in biological matrices .

Computational Chemistry and Allosteric Site Modeling

Given the lack of published potency data, researchers must empirically determine its activity in their specific assay system. If found to be a weak or partial activator, it could serve as a useful tool compound (e.g., a 'negative' or 'partial' control) for mechanistic studies designed to differentiate between full agonism and partial agonism at the glucokinase allosteric site, especially when compared to more potent activators like GKA50 or AZD1656.

Application

Selection Property

Validation Focus

Hit-to-Lead & Fragment-Based Discovery

Low-MW benzamide hit scaffold

Structure-activity relationship profiling

HTS Assay Calibration

Defined activation profile (assay context)

Assay reproducibility and dynamic range

Computational Allosteric Modeling

Distinct benzamide allosteric mode

Binding mode validation (docking/co-crystallization)

• [1] Lang M, et al. Discovery and hit-to-lead optimization of novel allosteric glucokinase activators. Bioorg Med Chem Lett. 2011 Sep 15;21(18):5417-22. View Source